Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-
Overview
Description
Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, also known as methoxyphenamine, is a chemical compound that belongs to the class of amphetamines. It is a psychoactive drug that has been used for various purposes, including as a stimulant and appetite suppressant.
Scientific Research Applications
Anti-inflammatory and Analgesic Activity : Compounds like 5-benzoyl-1,2-dihydro-3H-pyrrolo-[1,2-a]pyrrole-1-carboxylic acid and related derivatives, which include structures related to benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, have been studied for their potential anti-inflammatory and analgesic activities. These compounds showed high potency in mouse assays and minimal gastrointestinal erosion in rats, suggesting their potential as analgesic agents in humans (Muchowski et al., 1985).
Antifungal Agents : Derivatives of benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, have been synthesized and characterized for their antifungal activity. These compounds demonstrated varying levels of activity against different fungi, including Candida albicans and Aspergillus niger. The presence of specific substituents like chloro, nitro, and methoxy groups was found to enhance their antifungal properties (Malhotra et al., 2012).
Anticonvulsant Agents : Novel Schiff bases of benzenamine derivatives have been synthesized and evaluated for their anticonvulsant activity. Some compounds in this category exhibited significant seizure protection in various models, suggesting their potential use as anticonvulsant agents (Pandey & Srivastava, 2011).
Chemosensor for Silver Ions : A derivative of benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, was found to be a highly selective chemosensor for silver ions. This chemosensor exhibited strong fluorescent enhancement upon binding to Ag(+) ions, attributed to increased intramolecular charge transfer (Tharmaraj, Devi, & Pitchumani, 2012).
Corrosion Inhibition : Imidazopyridine derivatives, including those related to benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, have been studied for their properties as corrosion inhibitors for mild steel in acidic environments. These studies involved a range of techniques, including electrochemical and spectroscopic analysis, to understand their effectiveness and mechanism of action (Yadav, Behera, & Kumar, 2014).
Mechanism of Action
Target of Action
Compounds with a similar pyrrolidine scaffold have shown nanomolar activity against ck1γ and ck1ε . These kinases play crucial roles in various cellular processes, including cell division, circadian rhythm, and Wnt signaling .
Mode of Action
Based on its structural similarity to other pyrrolidine compounds, it may interact with its targets (such as ck1γ and ck1ε) through non-covalent interactions, leading to changes in the conformation and activity of these proteins .
Biochemical Pathways
If the compound indeed targets ck1γ and ck1ε, it could potentially influence pathways regulated by these kinases, such as the wnt signaling pathway .
Result of Action
Similar compounds have shown to inhibit kinase activity, which could lead to changes in cellular signaling and potentially influence cell proliferation, differentiation, and survival .
properties
IUPAC Name |
3-methoxy-4-pyrrolidin-1-ylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-14-11-8-9(12)4-5-10(11)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVEZBGKUTDESAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)N2CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8066006 | |
Record name | Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8066006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16089-42-2 | |
Record name | 3-Methoxy-4-(1-pyrrolidinyl)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16089-42-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016089422 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8066006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-amino-2-methoxyphenyl)pyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.568 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.